Cas no 2380341-15-9 (t-Butyl (2-(quinolin-2-ylmethyl)allyl) carbonate)

• Product Name: t-Butyl (2-(quinolin-2-ylmethyl)allyl) carbonate
• CAS No: 2380341-15-9
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 6794761
• PubChem ID: 164886472
• Update Time: 2025-06-11

t-Butyl (2-(quinolin-2-ylmethyl)allyl) carbonate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2-(QUINOLIN-2-YLMETHYL)ALLYL) CARBONATE
• t-Butyl (2-(quinolin-2-ylmethyl)allyl) carbonate
• E87607
• 2380341-15-9

• Inchi： 1S/C18H21NO3/c1-13(12-21-17(20)22-18(2,3)4)11-15-10-9-14-7-5-6-8-16(14)19-15/h5-10H,1,11-12H2,2-4H3
• InChI Key： KBLVXKCFVJSCHJ-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC(=C)CC1C=CC2C=CC=CC=2N=1)C(C)(C)C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.4Ų

Additional information on t-Butyl (2-(quinolin-2-ylmethyl)allyl) carbonate

Introduction to t-Butyl (2-(quinolin-2-ylmethyl)allyl) Carbonate (CAS No. 2380341-15-9)

t-Butyl (2-(quinolin-2-ylmethyl)allyl) carbonate, with the CAS number 2380341-15-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework, combines a tert-butyl group with an allyl carbonate moiety linked to a quinolin-2-ylmethyl group. Such a structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's molecular architecture is of particular interest due to its potential applications in medicinal chemistry. The presence of the quinoline moiety, known for its broad spectrum of biological activities, suggests that derivatives of t-butyl (2-(quinolin-2-ylmethyl)allyl) carbonate could exhibit significant pharmacological properties. Quinoline derivatives have been widely studied for their antimicrobial, antimalarial, and anticancer effects, making this compound a promising candidate for further exploration.

In recent years, there has been a surge in research focusing on the development of new heterocyclic compounds with enhanced biological activity. The combination of the quinoline scaffold with an allyl carbonate group provides a rich platform for structural modifications, enabling the synthesis of diverse derivatives. These modifications can be tailored to optimize specific pharmacokinetic and pharmacodynamic properties, making the compound valuable for drug discovery efforts.

One of the most compelling aspects of t-butyl (2-(quinolin-2-ylmethyl)allyl) carbonate is its potential as a building block for more complex molecules. Allyl carbonates are particularly useful in synthetic chemistry due to their reactivity in various coupling reactions, such as cross-coupling reactions and polymerization processes. This reactivity allows for the facile introduction of functional groups at multiple positions within the molecule, facilitating the creation of structurally diverse libraries of compounds.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in drug development. Compounds like t-butyl (2-(quinolin-2-ylmethyl)allyl) carbonate play a crucial role in this process by serving as key precursors for more complex drug candidates. The ability to efficiently synthesize these intermediates with high purity and yield is essential for ensuring the success of downstream pharmaceutical applications.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have enabled more efficient and selective transformations, allowing researchers to access previously inaccessible derivatives. These advancements are particularly relevant in the context of developing novel therapeutics targeting complex diseases.

The quinolin-2-ylmethyl group in t-butyl (2-(quinolin-2-ylmethyl)allyl) carbonate also offers opportunities for exploring new chemical space. Quinoline derivatives are known to interact with various biological targets, including enzymes and receptors, through multiple binding modes. This versatility makes them attractive for designing molecules with improved binding affinity and selectivity.

In conclusion, t-butyl (2-(quinolin-2-ylmethyl)allyl) carbonate represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features and reactivity make it a valuable intermediate for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.